Cas no 1806252-00-5 (3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806252-00-5
• MF: C₈H₃BrF₆INO
• MW: 449.914414644241
• CID: 4836873
• Update Time: 2025-10-19

3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrF6INO/c9-1-3-5(16)4(7(10,11)12)2-17-6(3)18-8(13,14)15/h2H,1H2
• InChI Key： JBSUJTZBRAZKIU-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CN=C(C=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Research Briefing on 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806252-00-5)

3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806252-00-5) is a highly specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and trifluoromethylated structure, serves as a critical intermediate in the synthesis of novel bioactive molecules. Its structural features make it particularly valuable for the development of pharmaceuticals targeting central nervous system (CNS) disorders, infectious diseases, and oncology.

Recent studies have highlighted the compound's role in the synthesis of potent kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The presence of both bromomethyl and iodo substituents on the pyridine ring allows for versatile functionalization, enabling the construction of complex molecular architectures. Additionally, the trifluoromethoxy and trifluoromethyl groups enhance the compound's metabolic stability and lipophilicity, which are crucial properties for drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine as a key intermediate in the synthesis of a new class of Bruton's tyrosine kinase (BTK) inhibitors. These inhibitors demonstrated significant efficacy in preclinical models of autoimmune diseases and B-cell malignancies. The study underscored the compound's utility in facilitating selective and efficient cross-coupling reactions, which are essential for the rapid assembly of diverse chemical libraries.

Another notable application of this compound was reported in a 2024 Nature Communications article, where it was employed in the development of positron emission tomography (PET) tracers for imaging neuroinflammation. The researchers leveraged the compound's ability to undergo facile radiofluorination, resulting in high-yield production of radiolabeled probes with excellent in vivo stability and target specificity. This advancement holds promise for improving the diagnosis and monitoring of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For instance, a 2023 Organic Process Research & Development publication detailed a novel catalytic system that enhances the efficiency of the bromomethylation step, addressing one of the key bottlenecks in the compound's production.

In conclusion, 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806252-00-5) represents a versatile and valuable building block in modern drug discovery. Its unique chemical properties enable the development of innovative therapeutics and diagnostic tools, positioning it as a compound of significant interest in the chemical biology and pharmaceutical communities. Ongoing research aims to further explore its potential and overcome existing synthetic challenges to fully realize its applications.